Cas no 7280-83-3 (2,6-diaminopurine sulfate)

• Product Name: 2,6-diaminopurine sulfate
• CAS No: 7280-83-3
• Molecular Formula: C₅H₈N₆O₄S
• Molecular Weight: 248.22000
• CID: 977545
• PubChem ID: 81695

2,6-diaminopurine sulfate Properties

Names and Identifiers

• 2,6-diaminopurine sulfate
• 2.6-Diaminopurine sulfate
• 1h-purine-2,6-diamine,sulfate
• 2,6-diamino-purinsulfate
• 7(9)H-Purin-2,6-diyldiamin,Sulfat
• 7(9)H-purine-2,6-diyldiamine,sulfate
• 9H-Purine-2,6-diamine,sulfate (1:)
• Purine,2,6-diamino-,sulfate
• purine-2,6-diyldiamine sulphate
• 7280-83-3
• 9H-purine-2,6-diamine; sulfuric acid
• EINECS 230-697-9
• SCHEMBL4535059
• FT-0610531
• CHEMBL1788357
• NS00080378
• 7H-Purine-2,6-diamine sulfate
• 9H-Purine-2,6-diamine, sulfate (1:?)
• 1H-Purine-2,6-diamine, sulfate
• 7H-purine-2,6-diamine; sulfuric acid
• FT-0636414
• BDBM50228488
• 9H-Purine-2,6-diamine sulfate
• 2-6 DP
• NSC-240560
• KYYLASPNTMEZTB-UHFFFAOYSA-N
• NSC240560
• Purine, 2,6-diamino-, sulfate
• AI3-50438
• DTXSID6064612
• DB-055680

• InChIKey： KYYLASPNTMEZTB-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H6N6.H2O4S/c6-3-2-4(9-1-8-2)11-5(7)10-3;1-5(2,3)4/h1H,(H5,6,7,8,9,10,11);(H2,1,2,3,4)
• SMILES： C1=NC2=NC(=NC(=C2N1)N)N.OS(=O)(=O)O

Computed Properties

• Exact Mass: 248.03300
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 0
• Monoisotopic Mass: 248.03277393g/mol
• Heavy Atom Count: 16
• Complexity: 231
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 190Ų

Experimental Properties

• LogP: 1.10770
• PSA: 189.48000